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Compound of Interest

Compound Name: FANFT

Cat. No.: B1219375

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides a comprehensive overview of the safety and
handling precautions for N-[4-(5-Nitro-2-furyl)-2-thiazolyl]formamide (FANFT), a potent
carcinogen and mutagen.

Chemical and Physical Properties

FANFT is a dark yellow to gold solid powder. A summary of its key physical and chemical
properties is provided in the table below.
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Property Value Source

Dark yellow or gold solid

Appearance
powder
Molecular Formula C8H5N304S
Molecular Weight 267.22 g/mol
Melting Point 287-289 °C
Water Solubility Insoluble
- Stable under recommended
Stability N
storage conditions.
Acids, diazo and azo
compounds, halocarbons,
Incompatibilities isocyanates, aldehydes, alkali

metals, nitrides, hydrides, and

other strong reducing agents.

Toxicological Information

FANFT is a known potent tumor initiator and mutagen. It has been shown to cause bladder
tumors in all animal species studied and is mutagenic to many bacteria. When heated to
decomposition, it emits very toxic fumes of sulfur oxides and nitrogen oxides.

Quantitative Toxicity Data:

Route Species Value
Oral LD50 Rat >2000 mg/kg
Dermal LD50 Rabbit >2000 mg/kg

Note: This data is based on available information and may not be exhaustive.

Health Hazards and First Aid
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Primary Routes of Exposure: Inhalation, skin contact, eye contact, ingestion.

Health Effects:

o Acute: May cause irritation to the skin, eyes, and respiratory tract.

o Chronic: Confirmed carcinogen and mutagen. Prolonged or repeated exposure may cause
damage to organs.

First Aid Measures:

Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately wash the skin with plenty of soap
i and water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Personal Protective Equipment (PPE)

Due to the high hazard associated with FANFT, strict adherence to PPE protocols is
mandatory.
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Protection Type Recommended Equipment

A NIOSH-approved full-facepiece respirator with
Respiratory appropriate cartridges for organic vapors and

particulates.

Chemical-resistant gloves (e.g., nitrile,
Hand
neoprene).

Eye Chemical safety goggles or a face shield.

A chemical-resistant lab coat or disposable

Skin and Bod
y coveralls. Closed-toe shoes.

Handling and Storage

Handling:

o Work with FANFT should be conducted in a designated area, such as a certified chemical

fume hood or a glove box.
¢ Avoid the creation of dust. Use wet methods for cleaning if possible.

 All equipment and surfaces that come into contact with FANFT should be decontaminated

after use.
Storage:
o Store in a tightly sealed, labeled container.
e Keep in a cool, dry, and well-ventilated area.
e Store away from incompatible materials.
Spill and Disposal Procedures
Spill Cleanup:

e Evacuate the area and restrict access.
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Wear appropriate PPE as outlined in Section 4.

Cover the spill with an absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material into a sealed, labeled container for hazardous waste.

Decontaminate the spill area with a suitable cleaning agent (e.g., a 10% bleach solution),
followed by a rinse with water.

Waste Disposal:

o All FANFT waste, including contaminated materials, must be disposed of as hazardous
waste in accordance with local, state, and federal regulations.

Experimental Protocols

Protocol for Weighing FANFT Powder:

e Preparation:
o Ensure the chemical fume hood or glove box is certified and functioning correctly.
o Don all required PPE.

o Prepare all necessary equipment (e.g., analytical balance, spatulas, weighing paper,
waste container) inside the containment area.

e Weighing:
o Carefully open the FANFT container inside the fume hood.

o Using a clean spatula, transfer the desired amount of powder onto weighing paper on the
analytical balance.

o Avoid any sudden movements that could generate dust.
e Post-Weighing:

o Securely close the FANFT container.
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o Carefully transfer the weighed powder to the reaction vessel.

o Dispose of the weighing paper and any contaminated utensils in the designated
hazardous waste container.

o Decontaminate the balance and the surrounding work area.

Visualizations
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Caption: Workflow for the safe handling of FANFT powder.
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Caption: Decision tree for responding to a FANFT powder spill.

 To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of
FANFT Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1219375?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219375?utm_src=pdf-body
https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-powder
https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-powder
https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-powder
https://www.benchchem.com/product/b1219375#safety-and-handling-precautions-for-fanft-powder
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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